N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H22N2O4S/c1-26-17-8-10-18(11-9-17)28(24,25)22-15-20(21-7-4-14-27-21)23-13-12-16-5-2-3-6-19(16)23/h2-11,14,20,22H,12-13,15H2,1H3
• InChI Key: NELCJKNSDRMOCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43
• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-4-methoxybenzenesulfonamide, also known as FIIN-3, is a small molecule inhibitor that targets the oncogenic protein kinases. This compound has gained significant attention in recent years due to its potential use in cancer therapy.

Scientific Research Applications

Antitubercular Activity

Purushotham and Poojary (2018) discussed the synthesis and potential of a closely related compound as an antitubercular agent by docking against the enoyl reductase enzyme of Mycobacterium tuberculosis. The docking studies suggest plausible inhibitory action, highlighting its potential in treating tuberculosis (Purushotham & Poojary, 2018).

Anticancer and Antimicrobial Properties

Nishtala and Basavoju (2018) synthesized a compound through a one-pot multicomponent reaction, determining its structure by various spectroscopic methods. Molecular docking studies indicated good activity against proteins of mycobacterium tuberculosis and bacterial proteins, with moderate activity against a cancer protein (Nishtala & Basavoju, 2018).

Sokmen et al. (2014) evaluated new compounds for their antibacterial, antiurease, and antioxidant activities, finding that synthesized compounds showed effective antiurease and antioxidant activities, which could have implications for therapeutic uses (Sokmen et al., 2014).

Synthesis and Molecular Docking Studies

Kumar et al. (2015) conducted microwave-assisted synthesis of hybrid molecules and evaluated them for anticancer activity. Some compounds exhibited significant anticancer activity against various human cancer cell lines, suggesting a promising avenue for the development of new anticancer therapies (Kumar et al., 2015).

EGFR Inhibition and Anticancer Activity

Lan et al. (2017) designed and synthesized N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives as epidemal growth factor receptor inhibitors and anticancer agents, showing potent activity against EGFR-expressed cancer cell lines. This research underscores the potential of these compounds in cancer treatment, especially targeting the EGFR pathway (Lan et al., 2017).